![molecular formula C20H20N4O5 B2639834 methyl 4,5-dimethoxy-2-(5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamido)benzoate CAS No. 923257-27-6](/img/structure/B2639834.png)
methyl 4,5-dimethoxy-2-(5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamido)benzoate
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Overview
Description
Methyl 4,5-dimethoxy-2-(5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamido)benzoate is a useful research compound. Its molecular formula is C20H20N4O5 and its molecular weight is 396.403. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antioxidant Ability : Research by Hussain (2016) explored the synthesis of new 5-amino-1,2,4-Triazole derivatives containing 2,6-dimethoxyphenol. These compounds, including variations similar to methyl 4,5-dimethoxy-2-(5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamido)benzoate, demonstrated significant free-radical scavenging ability, indicating potential antioxidant applications (Hussain, 2016).
Chemical Synthesis and Characterization : Collins et al. (1999) detailed the oxidation products of 1-Methyl-3-phenyl-4,5-dihydro-1,2,4-triazin-6(1H)-one, which is structurally similar to the compound . This study contributes to the understanding of the chemical properties and potential reactions involving triazole derivatives (Collins et al., 1999).
Derivative Synthesis and Protonation : Research by Albert and Taguchi (1973) on 1,2,3-Triazoles, including the synthesis of 4-aminotriazole-5-carbaldehydes, provides insights into the chemical synthesis and protonation behavior of triazole derivatives. These findings are relevant for understanding the chemical behavior of this compound (Albert & Taguchi, 1973).
Triazole Analogues of Aminobenzylamine : Albert (1970) explored 1,2,3-Triazole analogues of 2-Aminobenzylamine, which are chemically related to the compound of interest. This research contributes to the understanding of the synthesis and properties of triazole-based compounds (Albert, 1970).
Synthesis and Crystal Structure : Xu et al. (2006) studied the synthesis and crystal structure of a triazole derivative, providing valuable information on the molecular structure and crystallization behavior of similar compounds (Xu et al., 2006).
Mechanism of Action
Target of Action
Similar compounds with indole and triazole moieties have been found to interact with various receptors .
Mode of Action
Compounds with a triazole moiety are known to bind to the active site of enzymes due to the n1 and n2 nitrogen atoms of the triazole moiety .
Biochemical Pathways
Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Result of Action
Similar compounds have shown various biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
methyl 4,5-dimethoxy-2-[(5-methyl-1-phenyltriazole-4-carbonyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O5/c1-12-18(22-23-24(12)13-8-6-5-7-9-13)19(25)21-15-11-17(28-3)16(27-2)10-14(15)20(26)29-4/h5-11H,1-4H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJIOSWLLLWEYGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3C(=O)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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